Cas no 59780-28-8 (Oxacyclododec-9-en-2-one,12-methyl-, (9E,12R)-)

Oxacyclododec-9-en-2-one,12-methyl-, (9E,12R)- structure
59780-28-8 structure
Product Name:Oxacyclododec-9-en-2-one,12-methyl-, (9E,12R)-
CAS No:59780-28-8
MF:C12H20O2
MW:196.286004066467
CID:376613
PubChem ID:6453854
Update Time:2025-04-19

Oxacyclododec-9-en-2-one,12-methyl-, (9E,12R)- Chemical and Physical Properties

Names and Identifiers

    • Oxacyclododec-9-en-2-one,12-methyl-, (9E,12R)-
    • recifeiolide
    • Oxacyclododec-9-en-2-one, 12-methyl-, (R-(E))-
    • (9Z,12R)-12-methyl-1-oxacyclododec-9-en-2-one
    • 59780-28-8
    • Inchi: 1S/C12H20O2/c1-11-9-7-5-3-2-4-6-8-10-12(13)14-11/h5,7,11H,2-4,6,8-10H2,1H3/b7-5-/t11-/m1/s1
    • InChI Key: IYNKPPZNZQQWKC-JPVGGKMYSA-N
    • SMILES: O1C(CCCCCCC=CC[C@H]1C)=O |c:8|

Computed Properties

  • Exact Mass: 196.1464
  • Monoisotopic Mass: 196.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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